dimethyl 2-[[(Z)-2-cyano-3-(4-methoxyphenyl)prop-2-enoyl]amino]benzene-1,4-dicarboxylate

• IUPAC Name: dimethyl 2-[[(Z)-2-cyano-3-(4-methoxyphenyl)prop-2-enoyl]amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C21H18N2O6/c1-27-16-7-4-13(5-8-16)10-15(12-22)19(24)23-18-11-14(20(25)28-2)6-9-17(18)21(26)29-3/h4-11H,1-3H3,(H,23,24)/b15-10-
• InChI Key: MLDDBPAPHPAYOU-GDNBJRDFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(/C#N)\C(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC
• Molecular Formula: C21H18N2O6
• Molecular Weight: 394.4 g/mol

Description

“Dimethyl 2-[[(Z)-2-cyano-3-(4-methoxyphenyl)prop-2-enoyl]amino]benzene-1,4-dicarboxylate” is a complex organic compound. It is a derivative of cyanoacetic acid hydrazide. Cyanoacetic acid hydrazide is a versatile and convenient intermediate for the synthesis of a wide variety of heterocyclic compounds.

Synthesis Analysis

The synthesis of such compounds often involves the use of cyanoacetohydrazides as precursors in reactions leading to the construction of heterocycles. This substrate can act as an ambident nucleophile, that is, as both an N- and C-nucleophile.

Chemical Reactions Analysis

Cyanoacetic acid hydrazide can react with various reactants, and attack can take place at five possible sites. Nucleophiles can attack the carbon atom of the carbonyl group and the carbon atom of the nitrile function. In addition, the carbon atom of the active methylene group and the nitrogen atoms of the hydrazine portion are liable to attack by electrophiles.

Future Directions

The use of cyanoacetohydrazides in the synthesis of heterocyclic compounds is a topic of ongoing research. Future directions may include exploring new reactions and applications of these compounds in various fields.